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Compound of Interest

Compound Name: 5-(Tributylstannyl)pyrimidine

Cat. No.: B178186

In-Depth Technical Guide: 5-
(Tributylstannyl)pyrimidine

This guide provides essential technical data on 5-(Tributylstannyl)pyrimidine, a key organotin
compound utilized in organic synthesis. The information is tailored for researchers, scientists,
and professionals engaged in drug development and chemical research.

Core Chemical Properties

5-(Tributylstannyl)pyrimidine is an organometallic compound that is particularly valuable in
cross-coupling reactions, such as the Stille reaction, for the formation of carbon-carbon bonds.
Its chemical properties are summarized below.
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Property Value Source
Molecular Formula C16H30N2Sn [1112113114]
Molecular Weight 369.13 g/mol [3114]
CAS Number 144173-85-3 [1]
Appearance Liquid [2]
Density 1.117 g/mL at 25 °C [2]

Boiling Point 134-138 °C at 2 mmHg [2][3]
Refractive Index 1.515 (at 20 °C) [2][3]

Structural and Compositional Data

The molecular formula C16H30N2Sn indicates the elemental composition of the compound. A
visual representation of this information is provided below.
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Core properties of 5-(Tributylstannyl)pyrimidine.

Experimental Protocols

Due to the nature of the requested data, which consists of fundamental physicochemical
properties, this information is typically determined through standardized analytical techniques
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rather than novel experimental protocols. The standard methods for determining these values
are:

e Molecular Weight: Calculated based on the molecular formula and standard atomic weights.
Mass spectrometry would be the experimental method for confirmation.

» Density: Measured using a pycnometer or a digital density meter at a specified temperature.
e Boiling Point: Determined by distillation under reduced pressure to prevent decomposition.

o Refractive Index: Measured using a refractometer at a specified temperature and wavelength
(typically the sodium D-line, 589 nm).

These are standard laboratory procedures and are widely documented in chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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